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Compound of Interest

Compound Name: 1-Bromo-5-chloropentane

Cat. No.: B104276 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-5-chloropentane

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromo-5-chloropentane (CAS No: 54512-75-3). The information is intended for researchers,

scientists, and professionals in drug development who utilize this compound as a key

intermediate in organic synthesis. This document summarizes essential quantitative data,

outlines general experimental protocols for the determination of these properties, and

visualizes a common synthesis workflow.

Core Physical and Chemical Properties
1-Bromo-5-chloropentane is a dihaloalkane that appears as a clear, colorless to slightly

yellow liquid at room temperature. Its dual halogen functionality, with a bromine and a chlorine

atom at opposing ends of a five-carbon chain, makes it a versatile reagent in various chemical

reactions, particularly nucleophilic substitutions.

Quantitative Physical Data
The physical properties of 1-Bromo-5-chloropentane have been reported across various

sources. The following table summarizes these key quantitative data points for easy reference

and comparison.
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Property Value Notes and Citations

Molecular Formula C5H10BrCl [1][2]

Molecular Weight 185.49 g/mol [2][3][4][5]

Boiling Point 210-212 °C
at standard atmospheric

pressure.[3][4][6][7][8]

Melting Point -34 °C [8]

Density 1.408 g/mL at 25 °C [3][4]

1.488 g/cm³ at 15 °C [1]

1.41 g/mL at 20 °C [9]

Refractive Index (n_D) 1.484 at 20 °C [3][4]

1.4825-1.4865 at 20 °C [6][10]

Flash Point 95 °C (203 °F) [3][9]

Solubility Insoluble in water.

Soluble in organic solvents

such as chloroform, ethyl

acetate, methanol, benzene,

and ethanol.[1][3][5][8]

Appearance
Clear, colorless to slightly

yellow liquid.
[1][6][8][11]

Experimental Protocols for Physical Property
Determination
While specific experimental literature detailing the determination of each physical property for

1-Bromo-5-chloropentane is not readily available, the following are detailed, standard

methodologies used for such liquid organic compounds.

Determination of Boiling Point (Micro-Boiling Point
Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of a substance, the Thiele tube method is commonly employed.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube

(Durham tube), rubber band, heating oil (mineral oil), and a heat source (Bunsen burner or

heating mantle).

Procedure:

A few drops of 1-Bromo-5-chloropentane are placed into a small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

This assembly is placed in a Thiele tube containing heating oil, ensuring the rubber band

is above the oil level to prevent degradation.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the sample will equal the

atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[12][13]

Determination of Density

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b104276?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The density of a liquid is its mass per unit volume. It is typically measured using a pycnometer

or by simply measuring the mass of a known volume.

Apparatus: An electronic balance (accurate to at least 0.001 g), a graduated cylinder or a

volumetric pipette for accurate volume measurement.

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.

A specific volume of 1-Bromo-5-chloropentane (e.g., 10 mL) is carefully transferred into

the graduated cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty cylinder from

the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume (Density =

Mass/Volume).[6][7][11][14]

The temperature at which the measurement is taken should be recorded as density is

temperature-dependent.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property and is commonly measured using an

Abbe refractometer.

Apparatus: Abbe refractometer, a constant temperature water bath, a light source (typically a

sodium D-line source, 589 nm), and a dropper.

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index

(e.g., distilled water).
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The prism surfaces of the refractometer are cleaned with a soft tissue and a suitable

solvent (e.g., acetone or ethanol) and allowed to dry completely.

A few drops of 1-Bromo-5-chloropentane are placed on the surface of the measuring

prism using a clean dropper.

The prisms are closed and locked. The light source is positioned to illuminate the prisms.

Water from a constant temperature bath (typically set at 20.0 °C) is circulated through the

jackets of the prisms.

While looking through the eyepiece, the adjustment knob is turned until the field of view is

divided into a light and a dark region. The compensator is adjusted to eliminate any color

fringe and sharpen the borderline.

The fine adjustment is used to center the borderline exactly on the crosshairs of the

eyepiece.

The refractive index value is then read from the instrument's scale.[4][5][10]

Synthesis Workflow Visualization
1-Bromo-5-chloropentane is a crucial intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[11][15] One common and improved method for its

synthesis starts from tetrahydrofuran, which offers high purity and yield.[1] The following

diagram illustrates the key steps in this synthetic pathway.
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Caption: Synthesis of 1-Bromo-5-chloropentane from Tetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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